Cas no 1251021-75-6 (4-(METHYLSULFONYL)BENZALDEHYDE)

• Product Name: 4-(METHYLSULFONYL)BENZALDEHYDE
• CAS No: 1251021-75-6
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 3161548
• PubChem ID: 71306072
• Update Time: 2025-04-21

4-(METHYLSULFONYL)BENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 4-(METHYLSULFONYL)BENZALDEHYDE
• tert-butyl (3aS,6aR)-5-oxohexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate
• rac-tert-butyl (3aR,6aS)-5-oxo-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate
• 1251021-75-6
• Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-5-oxo-, 1,1-dimethylethyl ester, (3aS,6aR)-
• Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylicacid,hexahydro-5-oxo-,1,1-dimethylethylester,(3aS,6aR)-
• 1932274-03-7
• EN300-6966206

• Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-5-4-7-8(13)6-9(14)12-7/h7-8H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m0/s1
• InChI Key： YHTGHPTUAIZKDM-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H]2[C@H]1CC(N2)=O)=O

Computed Properties

• Exact Mass: 226.13174244Da
• Monoisotopic Mass: 226.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų